Trimethyl phosphonoacetate
Cat. No. B042384
CAS No.:
5927-18-4
M. Wt: 182.11 g/mol
InChI Key: SIGOIUCRXKUEIG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04151172
Procedure details
Methyl(dimethoxyphosphinyl)acetate (18.2 g., 0.1 mole) and 1 N sodium hydroxide (100 ml., 0.1 mole) are combined and stirred at room temperature overnight. The reaction mixture is poured onto AG50W-X2 cation exchange resin (200 ml.) and eluted with double distilled water. The acidic fractions are combined and concentrated in vacuo. The residue is dissolved in dichloromethane, dried over magnesium sulfate and concentrated in vacuo to yield 16.8 g. of product, (dimethoxyphosphinyl)acetic acid, yield quantitative.
Identifiers
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REACTION_CXSMILES
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C[O:2][C:3](=[O:11])[CH2:4][P:5]([O:9][CH3:10])([O:7][CH3:8])=[O:6].[OH-].[Na+]>>[CH3:8][O:7][P:5]([CH2:4][C:3]([OH:11])=[O:2])([O:9][CH3:10])=[O:6] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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18.2 g
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Type
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reactant
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Smiles
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COC(CP(=O)(OC)OC)=O
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Step Two
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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The reaction mixture is poured onto AG50W-X2 cation exchange resin (200 ml.)
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WASH
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Type
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WASH
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Details
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eluted
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DISTILLATION
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Type
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DISTILLATION
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Details
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with double distilled water
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The residue is dissolved in dichloromethane
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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to yield 16.8 g
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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COP(=O)(OC)CC(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
